Cas no 222188-27-4 (1-(2-Naphthyl)-3-butene-1-amine)

• Product Name: 1-(2-Naphthyl)-3-butene-1-amine
• CAS No: 222188-27-4
• MF: C₁₄H₁₅N
• MW: 197.275603532791
• CID: 5575998
• PubChem ID: 15852696
• Update Time: 2023-08-02

1-(2-Naphthyl)-3-butene-1-amine Chemical and Physical Properties

Names and Identifiers

• 222188-27-4
• AKOS012008733
• 2-Naphthalenemethanamine, .alpha.-2-propen-1-yl-
• 1-(2-Naphthyl)-3-butene-1-amine
• 1-(NAPHTHALEN-2-YL)BUT-3-EN-1-AMINE
• 2-Naphthalenemethanamine, α-2-propen-1-yl-

• Inchi： 1S/C14H15N/c1-2-5-14(15)13-9-8-11-6-3-4-7-12(11)10-13/h2-4,6-10,14H,1,5,15H2
• InChI Key： NQRQKHFRLBZQTH-UHFFFAOYSA-N
• SMILES： NC(CC=C)C1C=CC2C=CC=CC=2C=1

Computed Properties

• Exact Mass: 197.120449483g/mol
• Monoisotopic Mass: 197.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 327.9±21.0 °C(Predicted)
• pka: 8.88±0.30(Predicted)